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Compound of Interest

Compound Name: 2,4-Dimethoxybenzohydrazide

CAS No.: 103956-10-1

Cat. No.: B010579 Get Quote

Chemical Identity & Physicochemical Profile
2,4-Dimethoxybenzohydrazide is a substituted benzohydrazide characterized by an electron-

rich benzene ring due to two methoxy groups. It serves as a nucleophilic building block in the

construction of hydrazones, pyrazoles, and "safety-catch" linkers for solid-phase synthesis.
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Parameter Detail

CAS Registry Number 103956-10-1

IUPAC Name 2,4-Dimethoxybenzohydrazide

Molecular Formula

C

H

N

O

Molecular Weight 196.20 g/mol

SMILES COC1=CC(=C(C=C1)C(=O)NN)OC

Appearance White to off-white crystalline solid

Melting Point 201–202 °C (Literature value)

Solubility
Soluble in DMSO, DMF, Methanol (hot);

sparingly soluble in water.[1][2]

Hazard Identification & Toxicology (GHS)
While specific toxicological data (LD50) for this isomer is limited in the public domain, it must be

handled with the rigorous precautions standard for organic hydrazides. The hydrazide moiety (-

CONHNH

) is chemically reactive and potentially bioactive.

GHS Classification (Derived)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed (Acute Toxicity, Oral).

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Mechanistic Toxicity Risks
Skin Sensitization: Hydrazides are known sensitizers. Repeated dermal exposure may lead

to allergic contact dermatitis.

Enzyme Inhibition: The hydrazide group can inhibit pyridoxal phosphate-dependent enzymes

(Vitamin B6), potentially leading to neurological effects if ingested in significant quantities.

Reducibility: As a reducing agent, it can react exothermically with strong oxidizers.

Safe Handling Protocols
Engineering Controls

Primary Barrier: All weighing and open-vessel transfers must be performed inside a certified

Chemical Fume Hood.

Airflow: Maintain face velocity >0.5 m/s to prevent inhalation of dust.

Personal Protective Equipment (PPE)
Respiratory: If fume hood work is not possible (e.g., equipment maintenance), use a NIOSH-

approved respirator with N95 (dust) and OV (organic vapor) cartridges.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended during

synthesis or when handling solutions >0.1 M.

Ocular: Chemical splash goggles. Safety glasses are insufficient if fine powders are being

manipulated.

Operational Workflow: Weighing & Transfer
To maintain containment and preventing cross-contamination:
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1. Storage Retrieval
(Cool, Dry, Inert)

2. Container Inspection
(Check for crystals/oxidation)

3. Weighing
(Inside Fume Hood)Pass

Disposal Route
Fail (Degraded)

4. Transfer
(Use anti-static funnel)

5. Resealing
(Purge with N2/Ar)Return

Click to download full resolution via product page

Figure 1: Safe handling lifecycle for 2,4-Dimethoxybenzohydrazide to ensure operator safety

and compound integrity.

Storage & Stability
The 2,4-dimethoxy substitution pattern activates the aromatic ring, making the compound

slightly more susceptible to oxidative degradation than unsubstituted benzohydrazide.

Critical Storage Parameters
Parameter Requirement Reason

Temperature 2–8 °C (Refrigerated)
Slows thermal decomposition

and hydrolysis.

Atmosphere Inert Gas (Argon/Nitrogen)

Hydrazides can auto-oxidize in

air to form azo compounds or

hydrazones.

Container Amber Glass
Protects from light; prevents

photo-oxidation.

Desiccant Required

Hygroscopic nature can lead to

hydrolysis of the amide bond

over time.

Incompatibility Warning: Do NOT store near:
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Aldehydes/Ketones: Spontaneous formation of hydrazones (condensation reaction) will

occur, ruining the reagent.

Strong Oxidizers: (e.g., Permanganates, Peroxides) Risk of fire or explosion.

Synthesis & Applications Context
Understanding the reactivity of 2,4-Dimethoxybenzohydrazide is essential for designing safe

experimental setups.

Primary Reactivity
The compound acts as a nucleophile via the terminal nitrogen (-NH

). It is commonly used to synthesize:

Schiff Bases (Hydrazones): Biologically active compounds with antimicrobial or anticancer

properties.

Heterocycles: Precursor for 1,3,4-oxadiazoles and pyrazoles.

Linkers: The "2,4-dimethoxy" group is acid-labile, making this hydrazide useful in solid-phase

peptide synthesis (SPPS) as a cleavable linker.
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Figure 2: Synthetic pathway illustrating the role of 2,4-Dimethoxybenzohydrazide as a central

intermediate.[3]

Emergency Response & Disposal
Spill Cleanup

Solid Spill: Do not dry sweep. Dampen with water to prevent dust generation, then scoop into

a waste container.

Solution Spill: Absorb with vermiculite or sand.

Decontamination: Wash the area with a dilute bleach solution (10% sodium hypochlorite).

Bleach oxidizes the hydrazide to nitrogen gas and water, effectively neutralizing the toxic

moiety.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b010579?utm_src=pdf-body-img
https://www.benchchem.com/product/b010579?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoroquinolonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal
Waste Stream: Segregate as Hazardous Organic Waste.

Labeling: Must be labeled "Toxic" and "Reducing Agent".

Destruction: Incineration is the preferred method. Chemical oxidation (bleach treatment) can

be used for small glassware rinsing but not for bulk disposal without EHS approval.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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